4-[(4-Fluorophenyl)methyl]pyrrolidine-2-carboxylic acid

• IUPAC Name: 4-[(4-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C12H14FNO2/c13-10-3-1-8(2-4-10)5-9-6-11(12(15)16)14-7-9/h1-4,9,11,14H,5-7H2,(H,15,16)
• InChI Key: WXRWCYJRYYTPQO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC1C(=O)O)CC2=CC=C(C=C2)F
• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol

Description

4-[(4-Fluorophenyl)methyl]pyrrolidine-2-carboxylic acid (CAS: 1049977-93-6) is a fluorinated pyrrolidine derivative with the molecular formula C₁₂H₁₄FNO₂ and a molecular weight of 223.24 g/mol . Structurally, it features a pyrrolidine ring substituted at the 4-position with a 4-fluorobenzyl group and a carboxylic acid moiety at the 2-position. This compound is part of a broader class of proline analogs used in medicinal chemistry, particularly in peptide synthesis and as intermediates for bioactive molecules targeting enzymes or receptors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogs with variations in fluorine substitution patterns , stereochemistry , and substituent groups (Table 1). Key findings are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Key Structural Differences	Reference
4-[(4-Fluorophenyl)methyl]pyrrolidine-2-carboxylic acid (1049977-93-6)	C₁₂H₁₄FNO₂	223.24	4-fluorobenzyl	Parent compound; (2S,4R) stereochemistry
4-[(3-Fluorophenyl)methyl]-L-proline (688007-58-1)	C₁₂H₁₄FNO₂	223.24	3-fluorobenzyl	Meta-fluorine alters electronic distribution
4-[(2-Fluorophenyl)methyl]-L-proline (1049977-87-8)	C₁₂H₁₄FNO₂	223.24	2-fluorobenzyl	Ortho-fluorine increases steric hindrance
(2S,4R)-4-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid (1049978-26-8)	C₁₂H₁₄BrNO₂	284.15	2-bromobenzyl	Bromine substitution enhances lipophilicity
(2S,4R)-1-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid (959576-18-2)	C₂₇H₂₄FNO₄	445.49	4-fluorobenzyl + Fmoc	Fmoc-protected derivative for peptide synthesis
1-[(4-Fluorophenyl)methyl]pyrrolidine-2-carboxylic acid (1353970-38-3)	C₁₂H₁₄FNO₂	223.24	1-(4-fluorobenzyl)	Benzyl group at pyrrolidine 1-position

Key Observations

Fluorine Substitution Position: The 4-fluorobenzyl group in the parent compound (para-fluorine) minimizes steric hindrance compared to 2-fluorobenzyl (ortho-fluorine, CAS 1049977-87-8), which may reduce binding affinity in sterically sensitive targets .

Halogen Substitution :

• Bromine-substituted analogs (e.g., CAS 1049978-26-8) show increased lipophilicity (logP ~2.8 vs. ~1.5 for fluorine analogs), which may enhance membrane permeability but reduce aqueous solubility .

Stereochemistry :

• The (2S,4R) configuration in the parent compound is critical for its biological activity. Stereoisomers, such as (2S,4S) (e.g., CAS 96314-29-3), often exhibit divergent pharmacokinetic or target-binding profiles .

Functional Group Modifications: Fmoc-protected derivatives (CAS 959576-18-2) are used in solid-phase peptide synthesis to prevent aggregation and improve yield .

Research Findings

• Synthetic Utility : The parent compound and its analogs are synthesized via stereoselective routes, such as LiOH-mediated ester hydrolysis () or amide condensation ().
• Biological Relevance : Fluorinated pyrrolidines are explored as histone deacetylase (HDAC) inhibitors () and covalent kinase inhibitors (). The 4-fluorobenzyl group may enhance target selectivity due to its balanced hydrophobicity and electronic effects.
• Discontinued Analogs : Some derivatives, like CAS 1353970-38-3, are discontinued due to synthetic challenges or poor bioavailability .